Cas no 1797559-88-6 (2-(2-Methoxyphenyl)-1-[3-(2-thiazolyloxy)-1-azetidinyl]ethanone)

• Product Name: 2-(2-Methoxyphenyl)-1-[3-(2-thiazolyloxy)-1-azetidinyl]ethanone
• CAS No: 1797559-88-6
• MF: C₁₅H₁₆N₂O₃S
• MW: 304.364142417908
• CID: 5372138
• Update Time: 2025-05-19

2-(2-Methoxyphenyl)-1-[3-(2-thiazolyloxy)-1-azetidinyl]ethanone Chemical and Physical Properties

Names and Identifiers

• 2-(2-Methoxyphenyl)-1-[3-(2-thiazolyloxy)-1-azetidinyl]ethanone

• Inchi： 1S/C15H16N2O3S/c1-19-13-5-3-2-4-11(13)8-14(18)17-9-12(10-17)20-15-16-6-7-21-15/h2-7,12H,8-10H2,1H3
• InChI Key： HJBQOHDGJGHTDG-UHFFFAOYSA-N
• SMILES： C(=O)(N1CC(OC2=NC=CS2)C1)CC1=CC=CC=C1OC

Experimental Properties

• Density: 1.322±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 494.0±55.0 °C(Predicted)
• pka: 2.91±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-(2-Methoxyphenyl)-1-[3-(2-thiazolyloxy)-1-azetidinyl]ethanone

Introduction to 2-(2-Methoxyphenyl)-1-[3-(2-thiazolyloxy)-1-azetidinyl]ethanone (CAS No. 1797559-88-6)

2-(2-Methoxyphenyl)-1-[3-(2-thiazolyloxy)-1-azetidinyl]ethanone, identified by its Chemical Abstracts Service (CAS) number 1797559-88-6, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of multiple heterocyclic moieties, which are known to contribute to its unique pharmacological properties. The synthesis and investigation of such molecules are of paramount importance in the development of novel therapeutic agents.

The molecular framework of 2-(2-Methoxyphenyl)-1-[3-(2-thiazolyloxy)-1-azetidinyl]ethanone consists of a benzene ring substituted with a methoxy group, an azetidine ring linked via an ethanone moiety, and a thiazole ring connected through an oxygen atom. This intricate arrangement of functional groups provides a rich scaffold for interactions with biological targets, making it a promising candidate for further pharmacological exploration. The presence of both aromatic and heterocyclic components suggests potential applications in modulating various biological pathways, particularly those involving enzyme inhibition or receptor binding.

In recent years, there has been a growing interest in the development of molecules that incorporate thiazole and azetidine rings due to their demonstrated biological activity. Thiazole derivatives, in particular, have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of these motifs into more complex structures, such as 2-(2-Methoxyphenyl)-1-[3-(2-thiazolyloxy)-1-azetidinyl]ethanone, aims to enhance binding affinity and selectivity towards specific targets. This approach aligns with the broader trend in drug discovery towards rational design based on structural insights.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. The combination of a methoxyphenyl group, which can interact through hydrophobic and π-stacking interactions, with the azetidine and thiazole moieties, which can engage in hydrogen bonding and other specific interactions, makes it a versatile candidate. Such structural features are often exploited in the design of kinase inhibitors, which are critical targets in oncology and inflammatory diseases. Preliminary studies have suggested that derivatives of this class may exhibit inhibitory activity against certain kinases, making them valuable tools for further investigation.

The synthesis of 2-(2-Methoxyphenyl)-1-[3-(2-thiazolyloxy)-1-azetidinyl]ethanone represents a significant achievement in synthetic organic chemistry. The multi-step process involves careful selection of reagents and reaction conditions to ensure high yield and purity. The use of advanced techniques such as palladium-catalyzed cross-coupling reactions has been instrumental in constructing the complex core structure efficiently. These synthetic strategies not only highlight the ingenuity of modern organic synthesis but also pave the way for the preparation of analogs with modified properties.

From a computational chemistry perspective, the molecular modeling of 2-(2-Methoxyphenyl)-1-[3-(2-thiazolyloxy)-1-azetidinyl)ethanone has provided valuable insights into its binding mode and interaction with potential biological targets. Molecular dynamics simulations have been employed to study the conformational flexibility of the molecule, revealing key pharmacophoric elements that are likely to be involved in receptor binding. These computational studies complement experimental efforts by providing predictive data that can guide further optimization efforts.

The pharmacological evaluation of 2-(2-Methoxyphenyl)-1-[3-(2-thiazolyloxy)-1-azetidinyl)ethanone has begun to yield promising results. In vitro assays have shown that this compound exhibits moderate activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Additionally, preliminary studies in animal models have indicated that it may possess anti-inflammatory properties by modulating key signaling pathways involved in inflammation. These findings underscore the importance of exploring novel scaffolds like this one for developing next-generation therapeutics.

The future direction of research on CAS No. 1797559-88-6 will likely focus on optimizing its pharmacological profile through structure-activity relationship (SAR) studies. By systematically modifying various functional groups within the molecule, researchers aim to enhance its potency, selectivity, and pharmacokinetic properties. Such modifications will be guided by both experimental data and computational predictions to ensure that each derivative is well-positioned for further development.

Moreover, the exploration of 2-(2-Methoxyphenyl)-1-[3-(2-thiazolyloxy)-1-azetidinyl)ethanone as a starting point for drug discovery also opens up possibilities for developing combination therapies. The multifaceted nature of this compound suggests that it could be combined with other agents targeting different pathways to achieve synergistic effects. This approach is particularly relevant in treating complex diseases where multiple mechanisms are involved.

In conclusion,CAS No 1797559-88-6 represents a structurally intriguing molecule with significant potential in pharmaceutical applications. Its complex architecture, featuring multiple heterocyclic moieties, makes it an attractive candidate for further exploration in drug discovery programs aimed at modulating biological pathways relevant to cancer and inflammation. The combination of synthetic organic chemistry expertise with modern computational methods will be crucial in realizing its full therapeutic potential.